tert-Butyl 4-(3-amino-2-fluoro-6-methoxyphenyl)piperidine-1-carboxylate

Specification

• Molecular Formula: C17H25FN2O3
• Molecular Weight: 324.4 g/mol
• IUPAC Name: tert-butyl 4-(3-amino-2-fluoro-6-methoxyphenyl)piperidine-1-carboxylate
• Standard InChI: InChI=1S/C17H25FN2O3/c1-17(2,3)23-16(21)20-9-7-11(8-10-20)14-13(22-4)6-5-12(19)15(14)18/h5-6,11H,7-10,19H2,1-4H3
• Standard InChI Key: DNMZSSWODZOSLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=C(C=CC(=C2F)N)OC

Introduction

tert-Butyl 4-(3-amino-2-fluoro-6-methoxyphenyl)piperidine-1-carboxylate is a complex organic compound with a molecular formula of C17H25FN2O3 and a molecular weight of 324.4 g/mol. This compound is part of a broader class of piperidine derivatives, which are often used in pharmaceutical research due to their diverse biological activities.

Synthesis and Applications

The synthesis of tert-Butyl 4-(3-amino-2-fluoro-6-methoxyphenyl)piperidine-1-carboxylate typically involves the reaction of a piperidine derivative with an appropriately substituted aryl compound. This compound may be used as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals where piperidine derivatives are known for their potential therapeutic effects.

Data Table: Comparison of Related Piperidine Derivatives

Compound Name	Molecular Formula	Molecular Weight	Density
tert-Butyl 4-(3-amino-2-fluoro-6-methoxyphenyl)piperidine-1-carboxylate	C17H25FN2O3	324.4 g/mol	1.161 ± 0.06 g/cm³
tert-Butyl 4-((3-fluorophenyl)amino)piperidine-1-carboxylate	C16H23FN2O2	294.36 g/mol	N/A
tert-Butyl 4-(3-fluoro-4-methoxyphenyl)-3-hydroxypiperidine-1-carboxylate	N/A	N/A	N/A

Note: The data for tert-Butyl 4-(3-fluoro-4-methoxyphenyl)-3-hydroxypiperidine-1-carboxylate is not fully detailed in the available sources.